Cas no 700877-55-0 ((Z)-8-Decene-4,6-diynyl beta-D-glucopyranoside)

• Product Name: (Z)-8-Decene-4,6-diynyl beta-D-glucopyranoside
• CAS No: 700877-55-0
• MF: C₁₆H₂₂O₆
• MW: 310.3423
• CID: 4765669
• PubChem ID: 21577069
• Update Time: 2025-05-18

(Z)-8-Decene-4,6-diynyl beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• β-D-Glucopyranoside, (8Z)-8-decene-4,6-diynyl (9CI)
• (8Z)-8-Decene-4,6-diyn-1-yl β-D-glucopyranoside
• Bidenoside C
• (Z)-8-Decene-4,6-diynyl beta-D-glucopyranoside
• (8z)-8-decene-4,6-diyn-1-yl beta-d-glucopyranoside
• AKOS040763585
• HY-N12043
• 700877-55-0
• FS-8355
• CS-0891088
• 8Z-Decaene-4,6-diyn-1-O-beta-D-glucopyranoside

• Inchi： 1S/C16H22O6/c1-2-3-4-5-6-7-8-9-10-21-16-15(20)14(19)13(18)12(11-17)22-16/h2-3,12-20H,8-11H2,1H3/b3-2-/t12-,13-,14+,15-,16-/m1/s1
• InChI Key： QIFYDSMWESCVBZ-JNDSXIQISA-N
• SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[H])O[H])O[H])O[H])OC([H])([H])C([H])([H])C([H])([H])C#CC#C/C(/[H])=C(/[H])\C([H])([H])[H]

Computed Properties

• Exact Mass: 310.14163842g/mol
• Monoisotopic Mass: 310.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 99.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides

Additional information on (Z)-8-Decene-4,6-diynyl beta-D-glucopyranoside

Introduction to (Z)-8-Decene-4,6-diynyl β-D-Glucopyranoside (CAS No. 700877-55-0)

(Z)-8-Decene-4,6-diynyl β-D-glucopyranoside (CAS No. 700877-55-0) is a unique and structurally complex compound that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its distinctive (Z)-8-decene-4,6-diynyl moiety linked to a β-D-glucopyranoside sugar unit. The presence of the (Z)-configuration and the diyne functional groups endows this molecule with a range of interesting chemical and biological properties.

The synthesis of (Z)-8-Decene-4,6-diynyl β-D-glucopyranoside involves intricate multi-step processes, often utilizing advanced techniques such as transition metal-catalyzed cross-coupling reactions and stereoselective transformations. These synthetic strategies are crucial for ensuring the correct (Z)-configuration and the precise placement of the diyne groups. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its application in various research areas.

In the realm of biochemistry, (Z)-8-Decene-4,6-diynyl β-D-glucopyranoside has been studied for its potential biological activities. One of the key areas of interest is its role in modulating cellular processes. Research has shown that this compound can interact with specific cellular receptors and enzymes, potentially influencing signaling pathways involved in cell growth, differentiation, and apoptosis. These findings have implications for the development of novel therapeutic agents targeting various diseases.

Pharmaceutical research has also explored the therapeutic potential of (Z)-8-Decene-4,6-diynyl β-D-glucopyranoside. Preclinical studies have demonstrated its efficacy in models of inflammatory diseases, cancer, and neurodegenerative disorders. For instance, studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. Additionally, it has exhibited antiproliferative effects on cancer cells by inducing cell cycle arrest and apoptosis.

The structural features of (Z)-8-Decene-4,6-diynyl β-D-glucopyranoside, particularly the (Z)-configuration and the diyne groups, contribute to its unique pharmacological profile. These functional groups can form specific interactions with biological targets, leading to selective binding and activation or inhibition of target proteins. This selectivity is crucial for minimizing off-target effects and improving the safety profile of potential drugs derived from this compound.

Furthermore, the glycosidic linkage in (Z)-8-Decene-4,6-diynyl β-D-glucopyranoside adds another layer of complexity to its biological activity. Glycosides are known to enhance the solubility and bioavailability of hydrophobic compounds, making them more suitable for pharmaceutical applications. The presence of the β-D-glucopyranoside sugar unit may also influence the compound's stability and metabolic fate in vivo.

In conclusion, (Z)-8-Decene-4,6-diynyl β-D-glucopyranoside (CAS No. 700877-55-0) is a promising compound with a rich chemical structure that offers a wide range of potential applications in both fundamental research and drug development. Its unique properties make it an attractive candidate for further investigation into its biological activities and therapeutic potential. As research in this area continues to advance, it is likely that new insights will emerge, further solidifying the importance of this compound in the scientific community.